Cas no 1269525-46-3 (1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid)

• Product Name: 1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid
• CAS No: 1269525-46-3
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• MDL: MFCD15730873
• CID: 4692536
• PubChem ID: 53214407
• Update Time: 2023-11-22

1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1'-oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid
• STL469113
• 1'-oxo-2'-[(oxolan-2-yl)methyl]-2',4'-dihydro-1'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid
• spiro[cyclopentane-1,3'(2'H)-isoquinoline]-4'-carboxylic acid, 1',4'-dihydro-1'-oxo-2'-[(tetrahydro-2-furanyl)methyl]-
• 1'-oxo-2'-(oxolan-2-ylmethyl)-2',4'-dihydro-1'H-spiro[cycl
• 1-Oxo-2-(oxolan-2-ylmethyl)spiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxylic acid
• 1'-Oxo-2'-(tetrahydrofuran-2-ylmethyl)-1',4'-dihydro-2'H-spirocyclopentane-1,3'-isoquinoline-4'-carboxylic acid

• MDL： MFCD15730873
• Inchi： 1S/C19H23NO4/c21-17-15-8-2-1-7-14(15)16(18(22)23)19(9-3-4-10-19)20(17)12-13-6-5-11-24-13/h1-2,7-8,13,16H,3-6,9-12H2,(H,22,23)
• SMILES： O1CCCC1CN1C(C2C=CC=CC=2C(C(=O)O)C21CCCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 514
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives